3-Isocyanobenzonitrile

• IUPAC Name: 3-isocyanobenzonitrile
• InChI: InChI=1S/C8H4N2/c1-10-8-4-2-3-7(5-8)6-9/h2-5H
• InChI Key: BEWBGNAWQZLVMP-UHFFFAOYSA-N
• Canonical SMILES: [C-]#[N+]C1=CC=CC(=C1)C#N
• Molecular Formula: C8H4N2
• DSSTOX Substance ID: DTXSID30374781
• Molecular Weight: 128.13 g/mol
• CAS No.: 216063-63-7

Description

3-Isocyanobenzonitrile is a chemical compound with the molecular formula C8H4N2 and a molecular weight of 128.13. It is also known by its IUPAC name, this compound.

Synthesis Analysis

The synthesis of this compound involves a mixture of acetic anhydride and formic acid heated to 55 °C for 2 hours to yield acetic formic anhydride. Aminobenzonitrile and THF are added to an oven-dried flask, then cooled to 0 °C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H4N2/c1-10-8-4-2-3-7(5-8)6-9/h2-5H. This indicates the molecular structure of the compound.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. The predicted melting point is 7.50° C, and the predicted boiling point is 193.29° C.

Scientific Research Applications

Synthesis and Characterization in Chemistry

• 3-Isocyanobenzonitrile can be used as a starting material for synthesizing biologically active compounds. For example, its derivative, 2-aminobenzonitrile, was utilized in the synthesis and characterization of a binuclear bridged Cr(III) complex, showcasing potential antibacterial and antifungal activities (Govindharaju et al., 2019).

Physical Chemistry Investigations

• It plays a role in thermophysical studies, as demonstrated by the investigation of the behavior of nitrobenzonitriles, which include isomers like 3-nitrobenzonitrile. These studies help in understanding the thermodynamic properties and phase transitions of these compounds (Jiménez et al., 2002).

Research in Organic Chemistry

• In organic chemistry, isocyanobenzonitriles are pivotal in the study of molecular structures and electronic properties of related compounds. They are instrumental in research on formation enthalpies and vapor pressures, as seen in studies involving fluorobenzonitriles (Ribeiro da Silva et al., 2012).

Coordination Chemistry and Metal Complexes

• It is used in the synthesis of metal complexes, such as in the creation of tungsten(0) complexes, where 4-isocyanobenzonitrile acts as a ligand. These complexes have unique geometries and potential applications in areas like catalysis and materials science (Hu, Hodgeman, & Bennett, 1996).

Application in Spectroscopy

• The compound finds use in spectroscopy, as evidenced by the measurement of electric dipole moments of aminobenzonitriles, including 3ABN. This technique aids in distinguishing structural isomers and has potential applications in the analysis of biologically relevant molecules (Miller, Morgan, & Pratt, 2009).

Research in Analytical Chemistry

• This compound and its derivatives are vital in analytical chemistry, particularly in solubility studies and preferential solvation investigations in various solvents. This research is essential for understanding solute-solvent interactions and optimizing solvent systems for various applications (Zheng et al., 2018).

Safety and Hazards

3-Isocyanobenzonitrile is classified as a Dangerous Good for transport and may be subject to additional shipping charges. It is recommended for research use only and is not intended for diagnostic or therapeutic use.